Cas no 252198-49-5 (TERTIAPIN-Q)

• Product Name: TERTIAPIN-Q
• CAS No: 252198-49-5
• MF: C₁₀₀H₁₆₃N₃₁O₂₃S₄
• MW: 2295.81813549995
• CID: 825400
• PubChem ID: 92131436
• Update Time: 2025-05-21

TERTIAPIN-Q Chemical and Physical Properties

Names and Identifiers

• TERTIAPIN-Q
• Tertiapin-Q, TPNQ, Tertiapin (M13Q), (Gln13)-Tertiapin
• H-Ala-Leu-Cys-Asn-Cys-Asn-Arg-Ile-Ile-Ile-Pro-His-Gln-Cys-Trp-Lys-Lys-Cys-Gly-Lys-Lys-NH2
• ALC*NC*NRIIIPHQC*WKKC*GKK
• HB1108
• (Modifications: Disulfide bonds 3 - 14 and 5 - 18, C-terminal amide)
• 252198-49-5
• Y-100022
• C106H175N35O24S4

• Inchi： 1S/C100H163N31O23S4/c1-10-52(6)79-98(152)129-80(53(7)11-2)99(153)130-81(54(8)12-3)100(154)131-37-23-30-74(131)97(151)123-67(40-57-44-110-50-113-57)91(145)118-64(31-32-75(106)132)88(142)125-71-47-157-158-48-72(126-89(143)65(38-51(4)5)119-83(137)55(9)105)95(149)121-68(41-76(107)133)92(146)127-73(96(150)122-69(42-77(108)134)93(147)128-79)49-156-155-46-70(84(138)112-45-78(135)114-61(27-16-20-34-102)85(139)115-60(82(109)136)26-15-19-33-101)124-87(141)63(29-18-22-36-104)116-86(140)62(28-17-21-35-103)117-90(144)66(120-94(71)148)39-56-43-111-59-25-14-13-24-58(56)59/h13-14,24-25,43-44,50-55,60-74,79-81,111H,10-12,15-23,26-42,45-49,101-105H2,1-9H3,(H2,106,132)(H2,107,133)(H2,108,134)(H2,109,136)(H,110,113)(H,112,138)(H,114,135)(H,115,139)(H,116,140)(H,117,144)(H,118,145)(H,119,137)(H,120,148)(H,121,149)(H,122,150)(H,123,151)(H,124,141)(H,125,142)(H,126,143)(H,127,146)(H,128,147)(H,129,152)(H,130,153)/t52-,53-,54-,55-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,79-,80?,81-/m0/s1
• InChI Key： GYOKDEHVCCTTJF-VJPNZKQTSA-N
• SMILES： S1C[C@H]2C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N)=O)CCCCN)=O)CCCCN)=O)=O)CSSC[C@@H](C(N[C@@H](CC(N)=O)C(N[C@@H]([C@@H](C)CC)C(NC([C@@H](C)CC)C(N[C@@H]([C@@H](C)CC)C(N3CCC[C@H]3C(N[C@H](C(N[C@H](C(N2)=O)CCC(N)=O)=O)CC2=CNC=N2)=O)=O)=O)=O)=O)=O)NC([C@H](CC(N)=O)NC([C@H](CS1)NC([C@H](CC(C)C)NC([C@H](C)N)=O)=O)=O)=O)=O)CCCCN)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 2294.14000
• Monoisotopic Mass: 2294.1420953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 158
• Rotatable Bond Count: 46
• Complexity: 4840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 992Ų

Experimental Properties

• PSA: 992.24000
• LogP: 5.83370

TERTIAPIN-Q Security Information

• WGK Germany：3

Additional information on TERTIAPIN-Q

Comprehensive Overview of TERTIAPIN-Q (CAS No. 252198-49-5): Mechanism, Applications, and Research Insights

TERTIAPIN-Q (CAS No. 252198-49-5) is a synthetic peptide derivative renowned for its selective inhibition of G protein-coupled inwardly rectifying potassium (GIRK) channels. As a modified analog of tertiapin, a natural bee venom peptide, TERTIAPIN-Q has garnered significant attention in neuroscience and cardiovascular research due to its high specificity and potency. Researchers frequently search for terms like "GIRK channel blockers", "tertiapin-Q mechanism of action", and "CAS 252198-49-5 applications", reflecting its relevance in studying cellular signaling pathways and drug development.

The growing interest in precision medicine and ion channel-targeted therapies has elevated the importance of compounds like TERTIAPIN-Q. Its ability to modulate neuronal excitability and cardiac function makes it a valuable tool for investigating conditions such as arrhythmias, chronic pain, and neurological disorders. Recent studies highlight its potential in addressing drug-resistant epilepsy and autonomic dysfunction, aligning with trending topics in biomedical research and translational science.

From a structural perspective, TERTIAPIN-Q features engineered disulfide bridges that enhance stability compared to its natural counterpart. This modification ensures prolonged activity in experimental settings, a feature often queried as "tertiapin-Q half-life" or "peptide stability optimization". Its molecular weight (~2.6 kDa) and water-soluble properties facilitate administration in in vitro and in vivo models, making it a preferred choice for electrophysiology studies.

In the context of SEO-optimized content, common user queries such as "tertiapin-Q supplier", "CAS 252198-49-5 solubility", and "GIRK inhibitor protocols" underscore the need for detailed technical data. The compound is typically supplied as a lyophilized powder, requiring reconstitution in sterile buffers—a process documented in peer-reviewed journals like Nature Protocols. Storage at -20°C is recommended to maintain efficacy, a practical detail frequently sought by laboratory professionals.

Emerging applications of TERTIAPIN-Q extend to neuroprotection studies and cardiac electrophysiology mapping. For instance, its role in attenuating ischemic brain injury has been explored in rodent models, resonating with current searches for "neuroprotective peptides 2024". Additionally, its use in high-throughput screening for novel atrial fibrillation treatments reflects the compound's versatility in pharmacological innovation.

Ethical considerations and research compliance are critical when working with TERTIAPIN-Q. While not classified as hazardous, proper handling per GLP guidelines ensures reproducible results. This aligns with frequent searches for "peptide handling best practices" and "CAS 252198-49-5 safety data", emphasizing the intersection of scientific rigor and operational safety.

In summary, TERTIAPIN-Q (CAS No. 252198-49-5) represents a cornerstone molecule for probing GIRK channel physiology. Its intersection with hot topics like personalized therapeutics and ion channelopathies ensures sustained academic and industrial interest. Future directions may include structure-activity relationship (SAR) studies to develop next-generation analogs with improved pharmacokinetics—an area ripe for exploration given ongoing queries about "tertiapin-Q derivatives" and "peptide-based drug design".